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Compound of Interest

Compound Name: Dexfenfluramine

Cat. No.: B1670338

For Immediate Implementation: As of December 23, 2022, dexfenfluramine, as a component
of fenfluramine, is no longer classified as a controlled substance by the U.S. Drug Enforcement
Administration (DEA).[1][2] This significant regulatory change simplifies the disposal process,
removing the stringent requirements for controlled substances. However, proper disposal is still
crucial to ensure environmental safety and regulatory compliance. This guide provides
essential, step-by-step procedures for the safe and compliant disposal of dexfenfluramine in a
research or laboratory setting.

Core Disposal Principles for a Laboratory Setting

In the absence of specific federal disposal mandates for non-controlled substances like
dexfenfluramine, the primary responsibility for its proper disposal falls under the guidelines for
non-hazardous pharmaceutical waste, as determined by the Resource Conservation and
Recovery Act (RCRA) and institutional policies. Researchers, scientists, and drug development
professionals should adhere to the protocols established by their institution's Environmental
Health and Safety (EHS) department.

The recommended best practice for the disposal of any non-hazardous pharmaceutical waste,
including dexfenfluramine, is incineration through a licensed waste management vendor. This
method ensures the complete destruction of the active pharmaceutical ingredient, preventing
its release into the environment.

Step-by-Step Disposal Protocol
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e Consult Your Institution's EHS Department: Before initiating any disposal procedure, contact
your facility's Environmental Health and Safety (EHS) department. They will provide specific
guidance based on local and state regulations and institutional protocols for non-hazardous
pharmaceutical waste.[3]

e Segregate the Waste:

o Do not mix dexfenfluramine waste with hazardous chemical waste (e.g., solvents,
reactive chemicals) or biohazardous waste.[4]

o Store dexfenfluramine waste in a designated, secure area to prevent accidental contact
or diversion.

o Properly Containerize and Label the Waste:
o Use a dedicated, leak-proof container compatible with chemical waste.

o Clearly label the container as "Non-Hazardous Pharmaceutical Waste for Incineration" and
identify the primary content as "Dexfenfluramine.” Include the accumulation start date.[5]

e Arrange for Pickup and Disposal:
o Follow your EHS department's procedure for requesting a waste pickup.

o The EHS department will coordinate with a licensed hazardous waste management
vendor for the transportation and incineration of the material.

Disposal Options Overview

For a clear comparison of disposal methodologies, the following table summarizes the available
options for dexfenfluramine.
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) cat litter, coffee Recommendatio )
Disposal nal settings)
grounds), place ns

in a sealed bag.
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Logical Workflow for Dexfenfluramine Disposal

The following diagram illustrates the decision-making and procedural flow for the proper

disposal of dexfenfluramine in a laboratory setting.
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Caption: Dexfenfluramine Disposal Workflow for Laboratories.
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Disclaimer: This information is intended for guidance purposes for researchers, scientists, and
drug development professionals. Always consult with your institution's Environmental Health
and Safety department and adhere to all applicable federal, state, and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1670338?utm_src=pdf-custom-synthesis
https://www.federalregister.gov/documents/2022/12/23/2022-27400/schedules-of-controlled-substances-removal-of-fenfluramine-from-control
https://www.federalregister.gov/documents/2022/12/23/2022-27400/schedules-of-controlled-substances-removal-of-fenfluramine-from-control
https://www.neurologylive.com/view/dea-rules-fenfluramine-no-longer-controlled-substance
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.trihazsolutions.com/non-hazardous-pharmaceutical-waste-disposal/
https://sites.rowan.edu/facilities/_docs/non-hazardous-waste-disposal-guide-for-laboratories-9-14-21.pdf
https://www.dea.gov/sites/default/files/2018-10/Proper%20Disposal%20Flier%20%28October%202018%29.pdf
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://floridadep.gov/waste/permitting-compliance-assistance/content/pharmaceutical-waste-management-businesses-and
https://floridadep.gov/waste/permitting-compliance-assistance/content/pharmaceutical-waste-management-businesses-and
https://www.benchchem.com/product/b1670338#dexfenfluramine-proper-disposal-procedures
https://www.benchchem.com/product/b1670338#dexfenfluramine-proper-disposal-procedures
https://www.benchchem.com/product/b1670338#dexfenfluramine-proper-disposal-procedures
https://www.benchchem.com/product/b1670338#dexfenfluramine-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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